Cas no 2166659-69-2 (4-(but-3-en-2-yl)-5-(1-methylcyclopropyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(but-3-en-2-yl)-5-(1-methylcyclopropyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 2166659-69-2
• MF: C₁₀H₁₅N₃S
• MW: 209.311200380325
• CID: 6339547
• PubChem ID: 165507693
• Update Time: 2025-06-21

4-(but-3-en-2-yl)-5-(1-methylcyclopropyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-en-2-yl)-5-(1-methylcyclopropyl)-4H-1,2,4-triazole-3-thiol
• EN300-1274669
• 2166659-69-2

• Inchi： 1S/C10H15N3S/c1-4-7(2)13-8(10(3)5-6-10)11-12-9(13)14/h4,7H,1,5-6H2,2-3H3,(H,12,14)
• InChI Key： ZJQRAFJQPFHUSX-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2(C)CC2)N1C(C=C)C

Computed Properties

• Exact Mass: 209.09866866g/mol
• Monoisotopic Mass: 209.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.7Ų

Additional information on 4-(but-3-en-2-yl)-5-(1-methylcyclopropyl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-(but-3-en-2-yl)-5-(1-methylcyclopropyl)-4H-1,2,4-triazole-3-thiol (CAS No. 2166659-69-2)

The compound 4-(but-3-en-2-yl)-5-(1-methylcyclopropyl)-4H-1,2,4-triazole-3-thiol (CAS No. 2166659-69-2) represents a fascinating molecule in the realm of medicinal chemistry, characterized by its unique structural features and potential biological activities. This heterocyclic thiol derivative combines a conjugated enone moiety with a cyclopropyl substituent, positioned on a triazole ring system. Such structural motifs are of significant interest due to their ability to modulate biological pathways through precise interactions with target proteins and enzymes.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structural features in drug design. The presence of the but-3-en-2-yl group introduces a region of high lipophilicity and potential for π-stacking interactions, which can enhance binding affinity to certain biological targets. Meanwhile, the 1-methylcyclopropyl moiety adds rigidity to the molecule, influencing its conformational flexibility and potentially improving pharmacokinetic properties such as solubility and metabolic stability.

The triazole ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to engage in hydrogen bonding and metal coordination interactions. In this compound, the triazole is further functionalized with a thiol group at the 3-position (thiol), which is a versatile pharmacological handle capable of forming disulfide bonds or participating in redox-sensitive mechanisms. This feature makes the compound particularly relevant for exploring applications in redox biology and therapeutic strategies targeting oxidative stress.

Current research in heterocyclic chemistry has demonstrated that modifications at the 5-position of the triazole ring can significantly alter biological activity profiles. The incorporation of bulky substituents like 1-methylcyclopropyl not only affects steric hindrance but also introduces potential sites for non-covalent interactions with biological macromolecules. This has prompted investigations into its potential as an inhibitor or modulator of enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) or lipoxygenases (LOX).

Moreover, the conjugated system formed by the but-3-en-2-yl group has been shown to influence electronic properties, making it a candidate for photopharmacological applications—where light activation can modulate drug efficacy. This dual functionality (photoactive and redox-active) positions this compound as a promising scaffold for developing next-generation therapeutics that can be tailored for specific disease states or environmental stimuli.

In terms of synthetic accessibility, 4-(but-3-en-2-yl)-5-(1-methylcyclopropyl)-4H-1,2,4-triazole-3-thiol can be synthesized through multi-step organic transformations involving cyclization reactions and nucleophilic substitution strategies. Advances in transition-metal-catalyzed cross-coupling reactions have enabled more efficient routes to construct complex heterocycles like this one, reducing synthetic costs and improving scalability for preclinical studies.

Recent preclinical studies have begun to explore the pharmacological profile of derivatives with similar structural motifs. For instance, analogs featuring cyclopropyl-substituted triazoles have shown promise in models of pain management and neuroprotection due to their ability to interact with transient receptor potential (TRP) channels and other ion channels involved in sensory perception. The thiol group further enhances these interactions by allowing post-translational modifications or redox regulation.

The integration of machine learning models into drug discovery has accelerated the identification of novel bioactive compounds like this one. Predictive models trained on large datasets of bioactivity data have suggested that modifications around the triazole core could enhance binding affinity to specific targets without compromising solubility or metabolic stability. These computational insights are now being validated experimentally through high-throughput screening campaigns.

Future directions for research on 4-(but-3-en-2-yl)-5-(1-methylcyclopropyl)-4H-1,2,4-triazole-3-thiol include exploring its role in modulating immune responses and inflammation. The thiol group’s sensitivity to redox conditions makes it an ideal candidate for studying immunomodulatory pathways where oxidative stress plays a critical role. Additionally, its photoactive properties could be leveraged in combination therapies where light-based activation enhances therapeutic outcomes.

In conclusion,4-(but-3-en-2-yl)-5-(1-methylcyclopropyl)-4H-1,2,4-triazole-3-thiol represents a structurally intriguing molecule with multiple pharmacophoric features that make it valuable for medicinal chemistry research. Its unique combination of lipophilicity from the enone group,rigidity from the cyclopropyl moiety, redox-active thiol functionality,and bioactive triazole core positions it as a promising scaffold for developing novel therapeutics targeting neurological disorders,inflammatory diseases,and other conditions where precise molecular modulation is required.